478-43-3

Rhein

In Stock

• CAS RN:
• 478-43-3

• Formula:
• C15H8O6

• InChI:
• InChI=1S/C15H8O6/c16-9-3-1-2-7-11(9)14(19)12-8(13(7)18)4-6(15(20)21)5-10(12)17/h1-5,16-17H,(H,20,21)

• InChIKey:
• FCDLCPWAQCPTKC-UHFFFAOYSA-N

• Rhein is an anthraquinone derivative that has been found in R. rhabarbarum and a metabolite of diacerein that has diverse biological activities, including anticancer, antioxidant, and anti-inflammatory activities. It induces cell cycle arrest at the S phase and inhibits the proliferation of HepG2 cells when used at concentrations of 40 and 100 µM, respectively. Rhein (100 and 200 µM) also inhibits proliferation of MCF-7 and MDA-MB-435s breast cancer cells under normoxic and hypoxic conditions. It reduces controlled cortical impact-induced decreases in catalase and superoxide dismutase (SOD) activity and malondialdehyde (MDA), glutathione, and glutathione disulfide levels in the brain in a rat model of traumatic brain injury when administered at a dose of 12 mg/kg. Rhein (50 mg/kg per day) reduces increased serum TNF-α, IL-1β, and amylase levels, as well as reduces pancrea...

(E)-3-[3-chloro-5-methoxy-4-[(2-methylphenyl)methoxy]phenyl]-2-cyano-N-[3-(trifluoromethyl)phenyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 380478-43-3

• Formula:
• C26H20ClF3N2O3

• InChI:
• InChI=1S/C26H20ClF3N2O3/c1-16-6-3-4-7-18(16)15-35-24-22(27)11-17(12-23(24)34-2)10-19(14-31)25(33)32-21-9-5-8-20(13-21)26(28,29)30/h3-13H,15H2,1-2H3,(H,32,33)/b19-10+

• InChIKey:
• JMQZCDOYYYAELV-UHFFFAOYSA-N

• (E)-3-[3-chloro-5-methoxy-4-[(2-methylphenyl)methoxy]phenyl]-2-cyano-N-[3-(trifluoromethyl)phenyl]prop-2-enamide is a useful research compound. Its molecular formula is C26H20ClF3N2O3 and its molecular weight is 500.9. The purity is usually 95%.